Cas no 2227692-44-4 ((2S)-1-(5-methoxypyridin-2-yl)propan-2-ol)

• Product Name: (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol
• CAS No: 2227692-44-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6412164
• PubChem ID: 165648410
• Update Time: 2025-09-19

(2S)-1-(5-methoxypyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol
• 2227692-44-4
• EN300-1814326

• Inchi： 1S/C9H13NO2/c1-7(11)5-8-3-4-9(12-2)6-10-8/h3-4,6-7,11H,5H2,1-2H3/t7-/m0/s1
• InChI Key： MIRCUILOTWXUMV-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CC1C=CC(=CN=1)OC

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Additional information on (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol

Compound Introduction: (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol (CAS No. 2227692-44-4)

Compound (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2227692-44-4, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This chiral alcohol, featuring a pyridine moiety linked to a propanol backbone, has garnered attention due to its structural features and potential biological activities. The stereochemical configuration at the carbon atom adjacent to the hydroxyl group is designated as (2S), which is a critical aspect influencing its pharmacological properties.

The molecular structure of (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol consists of a pyridine ring substituted with a methoxy group at the 5-position and an ethyl group at the 2-position, connected to a secondary propyl alcohol via a chiral center. This arrangement not only contributes to its unique electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility in various solvents, making it suitable for formulation in multiple drug delivery systems.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their wide range of biological activities. Pyridine derivatives, in particular, have been extensively studied for their roles in modulating various biological pathways. The methoxy group in (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol not only influences the electronic properties of the pyridine ring but also serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological profiles.

One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The chiral center at the 2-position allows for the synthesis of enantiomerically pure forms, which is crucial for many therapeutic applications where stereochemistry plays a pivotal role. The pyridine-piperidine scaffold is particularly interesting because it has been shown to interact with a variety of biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and neurodegeneration.

Recent studies have highlighted the importance of (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol in developing novel therapeutic agents. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The pyridine moiety can be readily modified to create binding pockets that interact with ATP-binding sites on kinases, while the propyl alcohol segment can be further functionalized to enhance binding affinity and selectivity.

The compound's stereochemical purity is another area of active investigation. Enantiomerically pure compounds often exhibit improved pharmacokinetic profiles and reduced side effects compared to racemic mixtures. The (S) configuration at the chiral center in (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol has been found to confer specific biological activities that are not observed with its enantiomer. This has led to efforts in developing asymmetric synthesis methods that can efficiently produce large quantities of this enantiomer for pharmaceutical applications.

Furthermore, computational studies have been instrumental in understanding the interactions between (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol and its potential targets. Molecular modeling techniques have revealed that this compound can bind to various protein receptors with high affinity, suggesting its utility as an antagonist or agonist depending on the target receptor. These insights have guided experimental efforts toward optimizing its binding properties through structural modifications.

The synthesis of (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by reduction steps to introduce the propyl alcohol moiety. The stereochemical integrity at the chiral center is maintained through careful selection of reagents and reaction conditions that promote enantioselective transformations.

In conclusion, (2S)-1-(5-methoxypyridin-2-yl)propan-2-ol (CAS No. 2227692-44-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in drug discovery and development efforts aimed at addressing various human diseases.